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Abstract

This technical guide provides a comprehensive overview of 2-(2,6-Dichlorophenoxy)-N-
phenylacetamide, a compound of interest in pharmaceutical research and development,
primarily recognized as a related substance to the non-steroidal anti-inflammatory drug
(NSAID) Diclofenac. This document details the compound's identification, physicochemical
properties, a robust synthesis protocol, and rigorous analytical methodologies for its
characterization and quality control. The guide is structured to provide both foundational
knowledge and actionable, field-proven insights for professionals engaged in chemical
synthesis and drug development.

Compound Identification and Physicochemical
Profile

2-(2,6-Dichlorophenoxy)-N-phenylacetamide is a distinct chemical entity often encountered as
an impurity or synthetic intermediate related to Diclofenac.[1] Accurate identification is
paramount for regulatory compliance and understanding its potential impact on drug safety and
efficacy.
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Core ldentifiers

The fundamental identifiers for this compound are summarized below, providing a clear basis

for its recognition and sourcing.

Identifier Value Source
CAS Number 146607-19-4 [11[21[3]
Molecular Formula C14H11CI2NO2 [1][2]
Molecular Weight 296.15 g/mol [2]

Canonical SMILES

Clclccece(Cl)clOCC(=0O)Nc2cc
ccc2

[1]

INChl Key

InChl=1S/C14H11CI2NO2/c15
-11-7-4-8-12(16)14(11)19-9-
13(18)17-10-5-2-1-3-6-10/h1-
8H,9H2,(H,17,18)

[1]

Common Synonyms

Diclofenac related compound 7

[1]

Physicochemical Properties

The physical and chemical characteristics of a compound dictate its behavior in various

experimental and physiological systems. While extensive experimental data for this specific

molecule is not widely published, its properties can be predicted based on its structure and

comparison to analogous compounds.
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Property

Predicted/Observed Value

Notes

Physical State

Crystalline solid

Expected based on similar

acetamide structures.

Not specified; expected to be

Arelated compound, 2-chloro-
N-(2,6-dichlorophenyl)-N-

Melting Point phenylacetamide, has a
>100 °C ] ]
melting point of 143-144 °C.[4]
[5]
Moderately soluble in organic ]
The dichlorophenoxy and
- solvents (e.g., Methanol, )
Solubility o phenyl groups impart
Acetonitrile, DMSO). Low o ) o
o significant lipophilicity.
solubility in water.
- The amide proton is weakly
pKa Not specified

acidic.

Synthesis Protocol: A Two-Step Approach

The synthesis of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide can be efficiently achieved

through a two-step process involving an initial etherification followed by amidation. This

pathway is logical, scalable, and utilizes common laboratory reagents. A patent for a related

synthesis provides a foundational basis for this proposed methodology.[6]

Diagram: Synthesis Workflow

The overall process from starting materials to the purified final product is illustrated below.
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Step 1: Etherification
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Reflux
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|

y y
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Heat
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Purification

y
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Pure 2-(2,6-Dichlorophenoxy)
-N-phenylacetamide

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of the target compound.

Step 1: Synthesis of Ethyl 2-(2,6-
dichlorophenoxy)acetate

Causality: This step creates the core dichlorophenoxyacetate backbone. The reaction is a
classic Williamson ether synthesis, where the phenoxide ion of 2,6-dichlorophenol acts as a
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nucleophile, attacking the electrophilic carbon of ethyl chloroacetate. Anhydrous potassium
carbonate is a suitable base for deprotonating the phenol, and acetone is an effective polar
aprotic solvent.

Methodology:

e To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,6-
dichlorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and acetone (10 mL per
gram of phenol).

 Stir the suspension at room temperature for 15 minutes.
e Add ethyl chloroacetate (1.1 eq) dropwise to the mixture.

e Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor reaction progress by
Thin Layer Chromatography (TLC).

o After completion, cool the mixture to room temperature and filter to remove the inorganic
salts.

¢ Wash the filter cake with a small amount of acetone.

o Evaporate the solvent from the filtrate under reduced pressure to yield the crude ethyl 2-(2,6-
dichlorophenoxy)acetate, which can be used in the next step without further purification.

Step 2: Synthesis of 2-(2,6-Dichlorophenoxy)-N-
phenylacetamide

Causality: This is a nucleophilic acyl substitution where aniline acts as the nucleophile,
attacking the carbonyl carbon of the ester intermediate. The reaction typically requires heat to
proceed at a reasonable rate and may be catalyzed by a weak acid, though it often proceeds
thermally.

Methodology:

o Combine the crude ethyl 2-(2,6-dichlorophenoxy)acetate (1.0 eq) and aniline (1.2 eq) in a
suitable solvent such as toluene or xylene.
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e Heat the mixture to reflux (approximately 110-140 °C, depending on the solvent) for 8-12
hours. The progress can be monitored by TLC or HPLC.

» Upon completion, cool the reaction mixture. The crude product may precipitate upon cooling.

 Filter the solid product and wash with a cold, non-polar solvent (e.g., hexane) to remove
unreacted aniline.

 Purification: Recrystallize the crude solid from a suitable solvent system, such as
ethanol/water or ethyl acetate/hexane, to yield the pure 2-(2,6-Dichlorophenoxy)-N-
phenylacetamide as a crystalline solid.

Analytical Characterization and Quality Control

A self-validating protocol for quality control is essential to confirm the identity and purity of the
synthesized compound. A combination of High-Performance Liquid Chromatography (HPLC)
with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS) provides a robust
analytical workflow.

Diagram: Analytical QC Workflow

Purity Analysis (HPLC-UV)

Dissolve in Mobile Phase Inject on C18 Column
s 4

Synthesized Product Identity Confirmation (GC-MS)
'
Dissolve in Volatile Solvent |—> Inject into GC Mass Spectrometry Mass Spectrum Match

Click to download full resolution via product page

Caption: Dual-pathway workflow for analytical quality control.

HPLC-UV Method for Purity Assessment
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Rationale: HPLC-UV is the industry standard for determining the purity of non-volatile organic
compounds. A reverse-phase C18 column provides excellent separation for moderately polar
compounds like the target molecule. The method is adapted from established procedures for
analyzing related chemical structures.[7]

Parameter Recommended Condition
Column C18, 4.6 x 150 mm, 5 pm

) Isocratic: 70:30 (v/v) Acetonitrile:Water with
Mobile Phase

0.1% Formic Acid

Flow Rate 1.0 mL/min

Detection UV at 220 nm and 275 nm
Injection Volume 10 pyL

Column Temp. 30°C

Sample Prep. 1 mg/mL in mobile phase

Trustworthiness: The system's suitability is verified by injecting a standard to check for peak
shape, retention time, and detector response. Purity is calculated based on the area
percentage of the main peak relative to all other peaks in the chromatogram.

GC-MS Method for Identity Confirmation

Rationale: GC-MS provides definitive structural confirmation by analyzing the compound's
mass fragmentation pattern. This technique is complementary to HPLC, confirming molecular
weight and providing structural information. The methodology is informed by EPA methods for
similar chlorinated aromatic compounds.[8]

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://scispace.com/pdf/an-analytical-method-for-quantifying-diazinon-chlorfenapyr-1ky38vqrba.pdf
https://www.epa.gov/sites/default/files/2019-05/documents/der_-_24-d_in_water_-_mrid_49709301.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Recommended Condition

DB-5MS (or equivalent), 30 m x 0.25 mm i.d.,
0.25 pm film

Column

Carrier Gas Helium, constant flow ~1.2 mL/min

Start at 100 °C, hold for 1 min, ramp to 300 °C

Oven Program ) ]
at 20 °C/min, hold for 5 min

Injection Mode Splitless

MS Mode Electron Impact (El), 70 eV
Scan Range 50-400 m/z

Sample Prep. 1 mg/mL in Ethyl Acetate

Trustworthiness: Identity is confirmed by matching the acquired mass spectrum with a
theoretical fragmentation pattern or a reference spectrum. Key expected fragments would
include the molecular ion (M*) at m/z 295/297/299 (due to chlorine isotopes) and fragments
corresponding to the dichlorophenoxy and N-phenylacetamide moieties.

Biological Context and Significance

The primary significance of 2-(2,6-Dichlorophenoxy)-N-phenylacetamide in drug development
stems from its classification as "Diclofenac related compound 7".[1] This relationship implies
that it may arise during the synthesis of Diclofenac or be a degradation product. Its presence in
a drug substance must be monitored and controlled to meet regulatory limits for impurities.

While direct biological activity data for this specific compound is scarce, the 2,6-
dichlorophenoxy moiety is a key structural feature in molecules with diverse biological effects.
For example, 2,4-Dichlorophenoxyacetic acid (2,4-D) is a well-known synthetic auxin and
herbicide, demonstrating that the dichlorophenoxy group can interact with biological systems.
[9][10] Therefore, understanding the synthesis and analytical control of this compound is crucial
for ensuring the purity and safety of related pharmaceutical products.
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e To cite this document: BenchChem. [CAS number for 2-(2,6-Dichlorophenoxy)-N-
phenylacetamide unlabeled]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15558467/docs#cas-number-for-2-2-6-
dichlorophenoxy-n-phenylacetamide-unlabeled]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b15558467/docs#cas-number-for-2-2-6-dichlorophenoxy-n-phenylacetamide-unlabeled
https://www.benchchem.com/product/b15558467/docs#cas-number-for-2-2-6-dichlorophenoxy-n-phenylacetamide-unlabeled
https://www.benchchem.com/product/b15558467/docs#cas-number-for-2-2-6-dichlorophenoxy-n-phenylacetamide-unlabeled
https://www.benchchem.com/product/b15558467/docs#cas-number-for-2-2-6-dichlorophenoxy-n-phenylacetamide-unlabeled
https://www.benchchem.com/product/b15558467?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558467?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

